Cas no 78827-85-7 (1H-Indole, 1-acetyl-5-methyl-)

1H-Indole, 1-acetyl-5-methyl- structure
1H-Indole, 1-acetyl-5-methyl- structure
Product Name:1H-Indole, 1-acetyl-5-methyl-
CAS No:78827-85-7
MF:C11H11NO
MW:173.211142778397
CID:533817
PubChem ID:13558034
Update Time:2025-04-19

1H-Indole, 1-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-acetyl-5-methyl-
    • 1-(5-methylindol-1-yl)ethanone
    • DTXSID60543827
    • 78827-85-7
    • SCHEMBL10837082
    • 1-(5-Methyl-1H-indol-1-yl)ethan-1-one
    • Inchi: 1S/C11H11NO/c1-8-3-4-11-10(7-8)5-6-12(11)9(2)13/h3-7H,1-2H3
    • InChI Key: XOEOBALOPJFJOV-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22Ų
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd